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Compound of Interest

Compound Name: ATTO 565 maleimide

Cat. No.: B12376779

In the pursuit of scientific advancement, the safety of laboratory personnel is paramount. This
guide provides essential, immediate safety and logistical information for researchers, scientists,
and drug development professionals working with ATTO 565 maleimide. By offering
procedural, step-by-step guidance, we aim to be your preferred source for laboratory safety
and chemical handling information, ensuring both the integrity of your research and the well-
being of your team.

ATTO 565 maleimide is a fluorescent label from the rhodamine dye family, widely used for
labeling proteins, DNA, and RNA.[1][2] Its high fluorescence quantum yield and photostability
make it an invaluable tool in high-resolution microscopy and single-molecule detection.[1][2][3]
However, proper handling and disposal are crucial to mitigate any potential hazards.

Essential Personal Protective Equipment (PPE)

When handling ATTO 565 maleimide, a comprehensive approach to personal protection is
necessary. The following table summarizes the required PPE to ensure a safe laboratory
environment.
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PPE Category Item

Specification

Purpose

Eye and Face Safety Glasses

ANSI Z87.1-

compliant, with side

shields[4]

Protects against
splashes and airborne

particles.

Recommended when

handling larger

Face Shield - guantities or when
there is a significant
splash risk.[5][6]
Provides a barrier
against skin contact.
Hand Disposable Gloves Nitrile gloves[4] Double gloving is
recommended for
added protection.[4]
Protects skin and
Body Laboratory Coat Standard personal clothing from
contamination.[4][5]
Required when
N95 (US) or handling the powder

Respiratory Dust Mask

equivalent[7

] form to prevent

inhalation.

Operational Protocol: From Receipt to Use

A systematic workflow is critical for the safe and effective use of ATTO 565 maleimide. The

following protocol outlines the key steps from receiving the compound to its application in a

typical protein labeling experiment.

1. Receiving and Storage:

» Upon receipt, visually inspect the package for any signs of damage.

e The product is shipped at ambient temperature and should be stored at -20°C upon arrival.

[8]
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» Before opening, allow the vial to equilibrate to room temperature to prevent moisture
condensation.[3][9]

2. Preparation of Stock Solution:

o Work in a well-ventilated area, preferably a fume hood, especially when handling the powder.

e Don the appropriate PPE as outlined in the table above.

e ATTO 565 maleimide is soluble in polar solvents like dimethylformamide (DMF) or
dimethylsulfoxide (DMSO).[8][9]

o Prepare labeling solutions immediately before use by dissolving the desired amount in
anhydrous and amine-free DMF or DMSO.[8][9]

3. Protein Labeling Procedure (General Example):

» Dissolve the protein to be labeled in a suitable degassed buffer at a pH of 7.0-7.5 (e.g., PBS,
Tris, HEPES).[10]

« If necessary, reduce any disulfide bonds in the protein using a reducing agent like TCEP.[10]

e Add the ATTO 565 maleimide stock solution to the protein solution. A common molar ratio of
dye to protein to start with is 10:1 to 20:1.

 Incubate the reaction mixture, protected from light, for 2 hours at room temperature or
overnight at 2-8°C.

o Purify the labeled protein using methods such as gel filtration or dialysis to remove
unreacted dye.[10]

Below is a visual representation of the handling workflow:
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Workflow for Handling ATTO 565 Maleimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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